Cas no 98840-95-0 (3-ethoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzaldehyde)

• Product Name: 3-ethoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzaldehyde
• CAS No: 98840-95-0
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 3085304
• PubChem ID: 2200144
• Update Time: 2025-06-13

3-ethoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-(2-morpholin-4-yl-2-oxo-ethoxy)-benzaldehyde
• 3-ethoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzaldehyde
• MFCD03987221
• EN300-06128
• G54207
• 3-ethoxy-4-[2-(4-morpholinyl)-2-oxoethoxy]-Benzaldehyde
• 98840-95-0
• SR-01000271413-1
• AKOS000209806
• VS-04912
• BBL015334
• CS-0220231
• SR-01000271413
• Z18488670
• 3-ethoxy-4-(2-morpholin-4-yl-2-oxoethoxy)benzaldehyde
• STL139809

• Inchi： 1S/C15H19NO5/c1-2-20-14-9-12(10-17)3-4-13(14)21-11-15(18)16-5-7-19-8-6-16/h3-4,9-10H,2,5-8,11H2,1H3
• InChI Key： RNBMJSPSGCIEHM-UHFFFAOYSA-N
• SMILES： O1CCN(C(COC2C=CC(C=O)=CC=2OCC)=O)CC1

Computed Properties

• Exact Mass: 293.12632271Da
• Monoisotopic Mass: 293.12632271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.1Ų

Additional information on 3-ethoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzaldehyde

Recent Advances in the Study of 3-ethoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzaldehyde (CAS: 98840-95-0)

3-ethoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzaldehyde (CAS: 98840-95-0) is a synthetic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique morpholine and aldehyde functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research interest.

The compound's structure, which includes a morpholine ring and an aldehyde group, suggests its potential as a versatile intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its role in the development of novel inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy as a precursor in the synthesis of kinase inhibitors, which are crucial in cancer therapy.

In addition to its synthetic utility, 3-ethoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzaldehyde has been investigated for its direct biological activities. Preliminary in vitro studies have demonstrated its ability to modulate cellular pathways involved in inflammation and oxidative stress. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits significant anti-inflammatory effects by inhibiting the NF-κB pathway, a key regulator of immune responses.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as its solubility and metabolic stability. Current research efforts are directed toward structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to translate these discoveries into clinically viable therapeutics.

In conclusion, 3-ethoxy-4-[2-(morpholin-4-yl)-2-oxoethoxy]benzaldehyde represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its multifaceted applications underscore the importance of continued research to fully unlock its therapeutic potential. Future studies should focus on elucidating its mechanisms of action at the molecular level and exploring its efficacy in preclinical models of disease.